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Compound of Interest

Compound Name: N-Boc-DL-phenylalaninol

Cat. No.: B115902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Boc-DL-phenylalaninol is a protected amino alcohol crucial in the synthesis of various

pharmaceutical compounds and chiral ligands. Its purity and structural integrity are paramount

for the successful development of downstream applications. This guide provides a

comprehensive comparison of key analytical techniques for the characterization of N-Boc-DL-
phenylalaninol, with a primary focus on mass spectrometry. Experimental data, where

available for the target molecule or closely related analogs, is presented to offer a practical

understanding of each method's utility.

Mass Spectrometry: Unveiling the Molecular
Blueprint
Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge

ratio (m/z) of ionized molecules. It provides information about the molecular weight and

elemental composition of a compound and can elucidate its structure through fragmentation

analysis. For N-Boc-DL-phenylalaninol, with a molecular formula of C₁₄H₂₁NO₃ and a

molecular weight of 251.32 g/mol , mass spectrometry serves as a primary tool for identity

confirmation and purity assessment.[1]

Expected Fragmentation Pattern
The fragmentation of N-Boc-DL-phenylalaninol in a mass spectrometer is predictable,

primarily involving the labile tert-butoxycarbonyl (Boc) protecting group and the stable benzyl
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moiety. Common fragmentation pathways include the loss of isobutylene (56 Da) from the Boc

group, the loss of the entire Boc group (100 Da), and cleavage of the bond between the chiral

carbon and the hydroxymethyl group. The benzyl group can lead to the formation of a stable

tropylium ion (m/z 91).

Based on established fragmentation patterns for Boc-protected amino acids and phenylalanine

derivatives, the following primary fragmentation pathways for N-Boc-DL-phenylalaninol are

anticipated:
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Predicted Mass Spectrometry Fragmentation of N-Boc-DL-phenylalaninol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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